![molecular formula C19H17FN4O3 B2641317 2-(3-fluorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941890-40-0](/img/structure/B2641317.png)
2-(3-fluorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
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Overview
Description
Triazinanes, which are similar to the compound you mentioned, are a class of nitrogen-containing heterocycles . They have a six-membered cyclohexane-like ring but with three carbons replaced by nitrogens .
Synthesis Analysis
The synthesis of triazine derivatives often involves the use of cyanuric chloride and a range of nucleophiles via sequential nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds .Molecular Structure Analysis
The structure of triazine derivatives is often determined using techniques such as HRMS, IR, 1H, and 13C NMR experiments .Scientific Research Applications
Heterocyclic Compound Synthesis
Research demonstrates the synthesis of diverse heterocyclic compounds, focusing on the development of novel β-tricarbonyl compounds, imidazolidine, triazine, and benzimidazole derivatives. These processes often involve reactions with urea, thiourea derivatives, or other nitrogen-containing heterocycles, leading to compounds with potential biological activities (M. Saçmacı et al., 2008; A. Massry, 2003). The innovative synthetic methods contribute to the expansion of heterocyclic chemistry and offer a foundation for discovering new therapeutic agents (M. Saçmacı et al., 2008).
Biological Activity
Several studies have highlighted the antimicrobial, antitumor, and cardiotropic activities of heterocyclic compounds. These activities are attributed to the structural features and substituents of the compounds, which interact with biological targets. For instance, compounds derived from benzodifuranyl and triazine frameworks have shown significant anti-inflammatory and analgesic activities, suggesting their potential as pharmaceutical agents (A. Abu‐Hashem et al., 2020). Similarly, compounds with a triazine core have been evaluated for their role as enzyme inhibitors, displaying high isoenzyme selectivity (P. Raboisson et al., 2003).
Mechanism of Action
Triazine derivatives have been reported to possess a broad spectrum of biological activities including antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, and antiparasitic activities .
Future Directions
properties
IUPAC Name |
2-[(3-fluorophenyl)methyl]-8-(4-methoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN4O3/c1-27-16-7-5-15(6-8-16)22-9-10-23-17(25)18(26)24(21-19(22)23)12-13-3-2-4-14(20)11-13/h2-8,11H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRAQUFTXCXEJIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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